(E)-2-(4-oxo-2-thioxo-5-((5-(2-(trifluoromethyl)phenyl)furan-2-yl)methylene)thiazolidin-3-yl)butanoic acid

• IUPAC Name: 2-[(5E)-4-oxo-2-sulfanylidene-5-[[5-[2-(trifluoromethyl)phenyl]furan-2-yl]methylidene]-1,3-thiazolidin-3-yl]butanoic acid
• InChI: InChI=1S/C19H14F3NO4S2/c1-2-13(17(25)26)23-16(24)15(29-18(23)28)9-10-7-8-14(27-10)11-5-3-4-6-12(11)19(20,21)22/h3-9,13H,2H2,1H3,(H,25,26)/b15-9+
• InChI Key: CSIHGNZNMNVYRT-OQLLNIDSSA-N
• Canonical SMILES: CCC(C(=O)O)N1C(=O)C(=CC2=CC=C(O2)C3=CC=CC=C3C(F)(F)F)SC1=S
• Isomeric SMILES: CCC(C(=O)O)N1C(=O)/C(=C\C2=CC=C(O2)C3=CC=CC=C3C(F)(F)F)/SC1=S
• Molecular Formula: C19H14F3NO4S2
• Molecular Weight: 441.4 g/mol

Description

(E)-2-(4-oxo-2-thioxo-5-((5-(2-(trifluoromethyl)phenyl)furan-2-yl)methylene)thiazolidin-3-yl)butanoic acid is a useful research compound. Its molecular formula is C19H14F3NO4S2 and its molecular weight is 441.44. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Antitumor Activities

One significant application of thioxothiazolidin-4-one derivatives, which are structurally related to the compound , is in the development of anticancer therapies. These compounds have been synthesized and evaluated for their in vivo anticancer and antiangiogenic effects against transplantable mouse tumor models. Notably, certain derivatives have demonstrated the ability to significantly reduce ascites tumor volume, cell number, and increase the lifespan of mice bearing Ehrlich Ascites Tumor (EAT). Their strong antiangiogenic effects and the suppression of tumor-induced endothelial proliferation highlight their potential as anticancer agents with the ability to inhibit tumor angiogenesis and tumor cell proliferation (Chandrappa et al., 2010).

Photophysical Properties for Material Science

Another application is in the field of material science, where novel d-π-A type chromophores related to the compound have been synthesized. These chromophores exhibit significant absorption and emission wavelengths, contributing to their potential use in photovoltaic devices and optoelectronic materials. The study of their photophysical properties, including oscillator strengths and transition dipole moments, aids in understanding intramolecular charge transfer characteristics, which is crucial for designing more efficient materials (Jachak et al., 2021).

Cytotoxicity and Apoptosis Induction

Furthermore, derivatives of 2-(5-((5-(4-chlorophenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid have been synthesized and evaluated for their cytotoxicity and ability to induce apoptosis in human leukemia cells. These compounds exhibit moderate to strong antiproliferative activity in a dose-dependent manner, highlighting the importance of the thiazolidinone framework and the furan moiety in their anticancer properties. The potential of these compounds for cancer therapy is underscored by their ability to induce cytotoxicity and apoptosis, with specific derivatives showing potent activity against leukemia cell lines (Chandrappa et al., 2009).